Cas no 14670-95-2 (3-Bromo-5-methyladamantane-1-carboxylic acid)

• Product Name: 3-Bromo-5-methyladamantane-1-carboxylic acid
• CAS No: 14670-95-2
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 231271
• PubChem ID: 286127
• Update Time: 2025-10-29

3-Bromo-5-methyladamantane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methyladamantane-1-carboxylic acid
• Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-bromo-5-methyl-
• 3-bromo-5-methyladamantan-1-carboxylic acid
• 3-Methyl-5-brom-adamantan-carbonsaeure
• 3-methyl-5-bromo-adamantane-1-carboxylic acid
• 5-Brom-1-methyl-adamantan-carbonsaeure-(3)
• 5-methyl-3-bromoadamantane-1-carboxylic acid
• CCG-2221
• 5-BROMO-3-METHYL-ADAMANTANE-1-CARBOXYLIC ACID
• AQYMJKFAOHCXOD-UHFFFAOYSA-N
• AKOS001024013
• AKOS016313887
• NSC-143959
• DTXSID50301519
• FT-0615181
• EN300-392843
• MFCD00218941
• NSC143959
• 3-Bromo-5-methyl-1-adamantanecarboxylic acid
• AE-641/01972058
• 3-Bromo-7-methyl-1-adamantanecarboxylic acid
• 14670-95-2
• 3-Bromo-5-methyl-1-adamantanecarboxylic acid #
• Z56757116
• Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 3-bromo-5-methyl-
• SCHEMBL301562

• Inchi： 1S/C12H17BrO2/c1-10-2-8-3-11(5-10,9(14)15)7-12(13,4-8)6-10/h8H,2-7H2,1H3,(H,14,15)
• InChI Key： AQYMJKFAOHCXOD-UHFFFAOYSA-N
• SMILES： BrC12CC3CC(C(=O)O)(C1)CC(C)(C3)C2

Computed Properties

• Exact Mass: 272.04100
• Monoisotopic Mass: 272.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 118 °C
• Boiling Point: 378.6±35.0 °C at 760 mmHg
• Flash Point: 196.9±22.4 °C
• Refractive Index: 1.629
• PSA: 37.30000
• LogP: 3.19500
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

3-Bromo-5-methyladamantane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-Bromo-5-methyladamantane-1-carboxylic acid

Comprehensive Overview of 3-Bromo-5-methyladamantane-1-carboxylic acid (CAS No. 14670-95-2)

3-Bromo-5-methyladamantane-1-carboxylic acid (CAS No. 14670-95-2) is a highly specialized adamantane derivative with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of bridged polycyclic hydrocarbons, characterized by its unique adamantane backbone modified with a bromine substituent and a carboxylic acid functional group. Its structural complexity and reactivity make it a valuable intermediate in the development of novel drug candidates, particularly in the fields of neurology and antiviral therapeutics.

The growing interest in adamantane-based compounds stems from their remarkable stability and bioactivity. Researchers are increasingly exploring 3-Bromo-5-methyladamantane-1-carboxylic acid for its potential role in modulating enzyme inhibition and receptor binding. Recent studies highlight its utility in designing targeted therapies for neurodegenerative diseases, a topic of immense relevance given the global rise in conditions like Alzheimer's and Parkinson's. This aligns with the surge in searches for "neuroprotective agents" and "small molecule therapeutics" across scientific databases.

From a synthetic chemistry perspective, the bromine atom at the 3-position offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings. This property is frequently queried in forums discussing "C-C bond formation strategies" or "halogenated building blocks". Meanwhile, the carboxylic acid moiety enables conjugation with amines or alcohols, expanding its utility in peptide mimetics and prodrug design—areas gaining traction due to advancements in bioconjugation techniques.

Environmental and regulatory considerations are also pivotal. Unlike some halogenated compounds, 3-Bromo-5-methyladamantane-1-carboxylic acid exhibits favorable biodegradability profiles in preliminary assessments, addressing concerns around "green chemistry" and "sustainable synthesis". Analytical methods like HPLC and LC-MS are typically employed for purity verification, reflecting the compound's alignment with stringent quality control standards demanded by pharmaceutical industries.

In material science, derivatives of this compound have shown promise in supramolecular assemblies due to their rigid geometry—a feature often explored in searches for "molecular scaffolds" or "nanostructure templates". The methyl group at the 5-position further fine-tunes steric effects, making it a subject of computational chemistry studies investigating "steric hindrance optimization".

As research continues, 3-Bromo-5-methyladamantane-1-carboxylic acid exemplifies the intersection of structural ingenuity and practical applicability. Its multifaceted roles—from drug discovery to advanced materials—underscore why it remains a focal point in both academic and industrial settings, resonating with trending queries about "next-generation synthetic intermediates" and "bioactive adamantanes".